Fak-IN-5
|
Fsdd1I
|
Fgfr3-IN-4
|
Faah/magl-IN-1
|
Fgfr3-IN-1
|
Fmoc-Pro-OH-d3
|
Fenchone-d6
|
Factor XI-IN-1
|
Fructo-oligosaccharide DP14
|
Fenfangjine G
|
Faldaprevir-d6
|
Flt3-IN-12
|
FTase-IN-1
|
FDGlcU
|
Fosfructose-6-13C (sodium)
|
Fosfructose-1-13C (sodium)
|
Flt3/itd-IN-3
|
Flumatinib-d3
|
Fgfr4-IN-10
|
Flumethasone-d3
|
Factor B-IN-5
|
Fluorescent Substrate for Subtillsin
|
Fmoc-Asp(CSY)-OH
|
FCLA Free Acid
|
Fmoc-Cys(Trt)-OH-1,2,3-13C3,15N
|
Fosfructose-2-13C (sodium)
|
FtsZ-IN-8
|
Fmoc-D-Phe-OH-d8
|
Fumaric Acid Monomethyl Ester-d5
|
Fura PE-3 (potassium)
|
Fosaprepitant-d4 (dimeglumine)
|
Formononetin-D3
|
Fak-IN-8
|
FR|A-IN-1
|
Fluometuron-d6
|
Flibanserin-d4
|
FFA1 agonist-1
|
Febuxostat (sodium)
|
Fmoc-Pro-OH-1-13C
|
FBnG-(Cys-acetamide)-CH2-PEG3-CH2-CH2-CH2-NH2
|
F-PEG2-S-Boc
|
Faah/magl-IN-3
|
Fabimycin
|
Fak protac B5
|
Fenoldopam-d4 Mesylate
|
FtsZ-IN-7
|
Fmoc-(D-Phe)-OSu
|
Fmoc-Lys(5-FITC)-OH
|
Faah-IN-7
|
FXR agonist 4
|
Flubi-2
|
Fmoc-DON-Boc
|
Fequesetide
|
Flt3-IN-18
|
Felodipine 3,5-dimethyl ester-13C2,d6
|
Fazamorexant
|
Fmoc-Trp-OH-13C11,15N2
|
Fuzapladib (sodium)
|
Fitc-LC-tat (47-57)
|
Fenretinide glucuronide-d4
|
FGFR1 inhibitor 7
|
Fmoc-Asn-Pro-Val-PABC-PNP
|
Fgfr-IN-4
|
Fmoc-Tyr(3-F,tBu)-OH
|
Factor B-IN-4
|
Fluvalinate-d5
|
FtsZ-IN-2
|
Fenoxycarb-13C6
|
Fluticasone furoate-d3
|
Fleroxacin-d3 (hydrochloride)
|
Fluphenazine-d8 Dihydrochloride
|
Fosfructose-3-13C (sodium)
|
Flt3/itd-IN-4
|
Folinic acid (disodium)
|
FXIa-IN-8
|
Fura-FF (pentapotassium)
|
Fmoc-Asp(OtBu)-CH2COOH
|
FLT3/TrKA-IN-1
|
FGL peptide
|
Fmoc-Phe-OH-13C6
|
Factor B-IN-3
|
Fenobucarb-d3
|
Fak-IN-3
|
Faah/magl-IN-2
|
FITC-Ahx-Gly-Arg-Gly-Asp-Ser-Pro
|
Fmoc-Ser(PO(NHPr)2)-OH
|
Fgfr2-IN-2
|
Fluvoxamine-d4 (maleate)
|
Faznolutamide
|
Fmoc-Cys-Asp10
|
FGF basic (93-110) (human, bovine)
|
Fepradinol-d6
|
Fluorescent Substrate for Asp-Specific Proteases
|
Fsh receptor-binding inhibitor fragment(bi-10)
|
Fesoterodine-d7 (hydrochloride)
|
Fl-DIBO
|
Fexofenadine-d3
|
Flt3/itd-IN-1
|
Fgfr-IN-7
|
Fap-PI3KI1
|